Cas no 852339-01-6 (2,7-Diazaspiro[4.5]decane-7-carboxamide, 1-oxo-N,2-diphenyl-)

2,7-Diazaspiro[4.5]decane-7-carboxamide, 1-oxo-N,2-diphenyl- structure
852339-01-6 structure
Product name:2,7-Diazaspiro[4.5]decane-7-carboxamide, 1-oxo-N,2-diphenyl-
CAS No:852339-01-6
MF:C21H23N3O2
MW:349.42622
CID:832082
PubChem ID:23135336

2,7-Diazaspiro[4.5]decane-7-carboxamide, 1-oxo-N,2-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 2,7-Diazaspiro[4.5]decane-7-carboxamide, 1-oxo-N,2-diphenyl-
    • 1-OXO-N,2-DIPHENYL-2,7-DIAZASPIRO[4.5]DECANE-7-CARBOXAMIDE
    • 1-oxo-N,2-diphenyl-2,9-diazaspiro[4.5]decane-9-carboxamide
    • SCHEMBL5423467
    • 852339-01-6
    • 2,7-Diazaspiro[4.5]decane-7-carboxamide,1-oxo-N,2-diphenyl-
    • Inchi: InChI=1S/C21H23N3O2/c25-19-21(13-15-24(19)18-10-5-2-6-11-18)12-7-14-23(16-21)20(26)22-17-8-3-1-4-9-17/h1-6,8-11H,7,12-16H2,(H,22,26)
    • InChI Key: FAFLPEQLNNCPRC-UHFFFAOYSA-N
    • SMILES: O=C1N(C2=CC=CC=C2)CCC13CN(CCC3)C(NC4=CC=CC=C4)=O

Computed Properties

  • Exact Mass: 349.17902698g/mol
  • Monoisotopic Mass: 349.17902698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 52.6Ų

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